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Compound of Interest

Compound Name: Olmidine

An In-depth Technical Guide to Olmidine

For Researchers, Scientists, and Drug Development Professionals

Abstract

Olmidine, with the systematic IUPAC name 2-(1,3-benzodioxol-5-yl)-2-
hydroxyethanimidamide, is a chemical entity recognized for its potential as an antihypertensive
agent. This technical guide provides a comprehensive overview of its chemical structure,
physicochemical properties, and known biological activities. While detailed mechanistic studies
and extensive experimental protocols remain somewhat elusive in publicly accessible literature,
this document consolidates the available information to serve as a foundational resource for
research and development professionals. The guide includes a summary of quantitative data, a
description of its proposed mechanism of action, and a logical workflow for its synthesis and
characterization.

Chemical Structure and Identification

Olmidine is a racemic mixture containing a chiral center. Its structure features a 1,3-
benzodioxole moiety attached to a 2-hydroxyethanimidamide group.

Chemical Structure:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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